Cas no 2219370-92-8 (ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate)

• Product Name: ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate
• CAS No: 2219370-92-8
• MF: C₇H₁₀F₄O₂
• MW: 202.146716594696
• CID: 6141541
• PubChem ID: 137951703
• Update Time: 2025-10-23

ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate
• Butanoic acid, 2,4,4,4-tetrafluoro-3-methyl-, ethyl ester
• starbld0036749
• 2219370-92-8
• EN300-1693182

• Inchi： 1S/C7H10F4O2/c1-3-13-6(12)5(8)4(2)7(9,10)11/h4-5H,3H2,1-2H3
• InChI Key： NAAUPNOTJFHXRA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(F)C(C)C(F)(F)F

Computed Properties

• Exact Mass: 202.06169221g/mol
• Monoisotopic Mass: 202.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 129.0±35.0 °C(Predicted)

Additional information on ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate

Ethyl 2,4,4,4-Tetrafluoro-3-Methylbutanoate: A Comprehensive Overview

Ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate (CAS No. 2219370-92-8) is a fluorinated organic compound with the molecular formula C6H7F4O2. This compound belongs to the class of esters and is widely recognized for its unique chemical properties and applications in various industries. The structure of ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate consists of a butanoate backbone with four fluorine atoms substituted at specific positions, which significantly influences its physical and chemical behavior.

The synthesis of ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate typically involves multi-step reactions, often starting from fluorinated precursors. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis process. These advancements not only improve the efficiency of production but also contribute to the sustainability of manufacturing practices.

Ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate exhibits remarkable thermal stability and chemical inertness due to the electron-withdrawing effect of the fluorine atoms. This property makes it an ideal candidate for applications in high-performance materials. One of the most notable applications is in the production of fluoropolymers used in aerospace and automotive industries. The compound's ability to withstand extreme temperatures and corrosive environments has made it a critical component in advanced polymer formulations.

Recent research has also focused on the use of ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate as a precursor for bioactive molecules. Its fluorinated structure has shown potential in drug design due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Scientists have reported promising results in preclinical studies where derivatives of this compound demonstrated enhanced efficacy in targeting specific biological pathways.

In addition to its industrial applications, ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate plays a significant role in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention characteristics make it highly suitable for calibrating instruments used in quality control processes across various sectors.

The environmental impact of ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate has been a topic of recent interest. Studies have shown that while the compound is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV radiation or microbial activity. Understanding these degradation pathways is crucial for assessing its long-term environmental fate and implementing effective waste management strategies.

From a safety perspective, ethyl 2,4,4,4-tetrafluoro-3-methylbutanoate is generally considered non-toxic under normal handling conditions. However, proper precautions should be taken during storage and use to prevent exposure to sensitive environments or prolonged contact with skin or mucous membranes.

In conclusion, ethyl 2,,cas no,cas no,cas no,cas no,cas no,cas no,cas no,cas no,cas no,cas no,cas no,cas no,cas no strong>tetrafluoro-3-methylbutanoate (CAS No. 2219370-92-8) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis and application techniques continue to expand its utility in modern science and technology.